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Compound of Interest

Compound Name: Pigment Yellow 183

Cat. No.: B1218173

A detailed guide for researchers and drug development professionals on the environmental
footprint of Pigment Yellow 183 compared to alternative yellow pigments, supported by
available ecotoxicological and biodegradability data. This report includes summaries of
experimental protocols based on OECD guidelines and visual representations of key
assessment workflows.

In the pursuit of vibrant and stable yellow colorants for various applications, including plastics,
coatings, and inks, Pigment Yellow 183 (PY 183) has emerged as a popular choice, often
marketed as an environmentally friendlier option. This guide provides a comparative analysis of
the environmental impact of PY 183 against two common alternatives: Pigment Yellow 74 (PY
74) and Pigment Yellow 3 (PY 3). The assessment is based on available quantitative data on
ecotoxicity and biodegradability, alongside a qualitative discussion on their life cycle
considerations.

Executive Summary

Pigment Yellow 183 is promoted as a "greener" alternative primarily due to its composition,
which is free of heavy metals like chromium and certain hazardous azo compounds.[1] While
comprehensive environmental data for PY 183 and PY 3 is limited in publicly accessible
literature, available information for PY 74 suggests a low potential for aquatic toxicity. This
guide synthesizes the accessible data to facilitate informed pigment selection for
environmentally conscious applications.
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Quantitative Environmental Impact Data

The following tables summarize the available quantitative data for PY 183, PY 74, and PY 3. It
Is important to note the significant data gaps, particularly for PY 183 and PY 3, which
underscores the need for further research and transparency from manufacturers.

Table 1: Acute Ecotoxicity Data

Pigment Test Organism  Endpoint Result Test Guideline
Pigment Yellow Data Not
183 Available
) Desmodesmus > 2 mg/L
Pigment Yellow ] ]
24 subspicatus EC50 (72h) (saturation level)  OECD 201
(Algae) [2]
) ) ) > saturation
Danio rerio (Fish) NOEC (96h) OECD 203
level[2]
Activated Sludge = NOEC (3h) > 1000 mg/L[2] OECD 209
_ Data Not
Pigment Yellow 3 ) - - -
Available
Table 2: Biodegradability Data
Pigment Test Method Result Test Guideline
Pigment Yellow 183 Data Not Available
Pigment Yellow 74 Data Not Available
Pigment Yellow 3 Data Not Available

Experimental Protocols

The ecotoxicity and biodegradability data presented are typically generated following
standardized international guidelines, primarily those established by the Organisation for
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Economic Co-operation and Development (OECD). Below are detailed descriptions of the key
experimental protocols relevant to this comparison.

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test

This test assesses the toxicity of a substance to freshwater green algae.

e Principle: Exponentially growing cultures of a selected algal species (e.g., Desmodesmus
subspicatus) are exposed to various concentrations of the test substance over a 72-hour
period.

e Procedure:
o A series of flasks containing a nutrient-rich growth medium are prepared.

o The test substance is added to the flasks to create a range of concentrations. A control
group with no test substance is also prepared.

o Each flask is inoculated with a small volume of a young, exponentially growing algal
culture.

o The flasks are incubated under constant illumination and temperature for 72 hours.

o Algal growth is measured at least every 24 hours by determining the cell concentration or
a surrogate for biomass (e.qg., fluorescence).

» Endpoint: The primary endpoint is the inhibition of growth in relation to the control. The EC50
(Effective Concentration 50%) is calculated, which is the concentration of the test substance
that causes a 50% reduction in algal growth.

OECD 203: Fish, Acute Toxicity Test

This test evaluates the acute lethal toxicity of a substance to fish.

e Principle: Fish of a recommended species (e.g., Zebrafish, Danio rerio) are exposed to the
test substance in a static or semi-static system for 96 hours.
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e Procedure:

o Groups of fish are randomly assigned to test chambers containing different concentrations
of the test substance dissolved or dispersed in water. A control group is maintained in
clean water.

o The exposure period is 96 hours.
o Mortality is recorded at 24, 48, 72, and 96 hours.

o Endpoint: The main endpoint is the LC50 (Lethal Concentration 50%), which is the
concentration of the substance estimated to be lethal to 50% of the test fish during the
exposure period. The No Observed Effect Concentration (NOEC) is also often reported.

OECD 301: Ready Biodegradability

This series of tests determines the potential for a chemical substance to be readily
biodegradable under aerobic conditions.

 Principle: A small amount of the test substance is dissolved in an aqueous medium
containing a microbial inoculum (e.g., from activated sludge) and essential nutrients. The
mixture is incubated for 28 days.

o Procedure: The extent of biodegradation is determined by measuring either the depletion of
dissolved organic carbon (DOC), the amount of carbon dioxide produced, or the oxygen

consumed.

o Endpoint: A substance is considered "readily biodegradable" if it reaches a certain
percentage of its theoretical biodegradation potential within a 10-day window during the 28-
day test period. The pass levels are typically 60% for CO2 production or oxygen
consumption and 70% for DOC removal.

Life Cycle Considerations

A comprehensive environmental comparison requires a Life Cycle Assessment (LCA), which
evaluates the environmental impacts of a product from raw material extraction to end-of-life.
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While a direct comparative LCA for PY 183 and its alternatives is not publicly available, a
qualitative assessment can be made based on their chemical nature.

» Raw Material Acquisition and Synthesis: Organic pigments like PY 183, PY 74, and PY 3 are
synthesized from petrochemical precursors. The environmental impact of this stage is
associated with the energy consumption and waste generated during the multi-step chemical
synthesis. Inorganic pigments, often considered as alternatives, are derived from mineral
sources, and their impact is linked to mining and purification processes.

e Use and End-of-Life: The low water solubility of these organic pigments suggests they are
likely to remain in the product matrix during use. At the end of the product's life, pigments in
plastics may be landfilled or incinerated. The potential for long-term environmental
persistence exists if they are not readily biodegradable.

Visualizing the Assessment Process

To better understand the logical flow of an environmental impact assessment for pigments, the
following diagrams are provided.
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Ecotoxicity Testing Workflow

Pigment Sample (PY 183, PY 74, or PY 3)

:

Preparation of Test Concentrations

:

OECD 201: Algal Growth Inhibition OECD 202: Daphnia Acute Immobilisation

e

Calculation of EC50 / LC50 / NOEC |-

OECD 2083: Fish Acute Toxicity

:

Environmental Hazard Classification

Click to download full resolution via product page

Fig. 1: Experimental Workflow for Ecotoxicity Testing.
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Ready Biodegradability Assessment Workflow

Pigment Sample Microbial Inoculum (e.g., Activated Sludge)

'

OECD 301 Test System Setup

'

28-day Incubation

Measurement of CO2 evolution, O2 consumption, or DOC removal

Calculation of Biodegradation Percentage

'

Classification as 'Readily Biodegradable' or Not

Click to download full resolution via product page
Fig. 2: Workflow for Ready Biodegradability Assessment.

Conclusion and Recommendations

Based on the limited available data, it is challenging to definitively declare Pigment Yellow 183
as environmentally superior to its alternatives. While its composition avoids certain heavy
metals, the lack of comprehensive ecotoxicity and biodegradability data prevents a full risk
assessment. Pigment Yellow 74, for which some data exists, appears to have a low acute
aguatic toxicity profile.
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For researchers, scientists, and drug development professionals, the following
recommendations are proposed:

 Prioritize pigments with comprehensive and transparent environmental data. Request
detailed safety data sheets and, if possible, access to REACH registration dossiers.

o Consider the entire life cycle of the pigment. This includes the environmental impact of its
synthesis and its fate at the end of the product's life.

e Advocate for and support research into greener pigment alternatives. This includes pigments
derived from renewable resources and those designed for biodegradability.

The selection of a pigment should not be based solely on its coloristic properties but also on a
thorough evaluation of its potential environmental impact. As regulations and consumer
awareness regarding chemical safety continue to grow, a proactive approach to selecting
sustainable colorants is both a responsible and strategic choice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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